Cas no 83721-57-7 (2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-(4-nitro-2-sulfophenyl)diazenyl]-, ammonium sodiumsalt (1:?:?))

• Product name: 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-(4-nitro-2-sulfophenyl)diazenyl]-, ammonium sodiumsalt (1:?:?)
• CAS No: 83721-57-7
• MF: C₁₆H₁₄N₅NaO₉S₂
• MW: 507.430231571198
• CID: 724686
• PubChem ID: 135750087

2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-(4-nitro-2-sulfophenyl)diazenyl]-, ammonium sodiumsalt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-(4-nitro-2-sulfophenyl)diazenyl]-, ammonium sodiumsalt (1:?:?)
• ammonium sodium 6-amino-4-hydroxy-5-[(4-nitro-2-sulphonatophenyl)azo]naphthalene-2-sulphonate
• azanium,sodium,6-imino-5-[2-(4-nitro-2-sulfonatophenyl)hydrazinyl]-4-oxonaphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-((4-nitro-2-sulfophenyl)azo)-, ammonium sodium salt
• 83721-57-7
• EINECS 280-583-8
• Ammonium sodium 6-amino-4-hydroxy-5-((4-nitro-2-sulphonatophenyl)azo)naphthalene-2-sulphonate
• NS00089330

• Inchi： InChI=1S/C16H12N4O9S2.H3N.Na/c17-11-3-1-8-5-10(30(24,25)26)7-13(21)15(8)16(11)19-18-12-4-2-9(20(22)23)6-14(12)31(27,28)29;;/h1-7,21H,17H2,(H,24,25,26)(H,27,28,29);1H3;/q;;+1/p-1
• InChI Key： SIKPXUBISMHSBC-UHFFFAOYSA-M
• SMILES： C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)[O-])N.[NH4+].[Na+]

Computed Properties

• Exact Mass: 507.01306367g/mol
• Monoisotopic Mass: 507.01306367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 882
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249Ų